Cas no 52583-24-1 (N-Trifluoroacetamido-4’-p-nitrobenzoyl Daunorubicin)

• Product Name: N-Trifluoroacetamido-4’-p-nitrobenzoyl Daunorubicin
• CAS No: 52583-24-1
• MF: C₃₆H₃₁F₃N₂O₁₄
• MW: 772.631561517715
• CID: 937146
• PubChem ID: 46783586
• Update Time: 2025-10-28

N-Trifluoroacetamido-4’-p-nitrobenzoyl Daunorubicin Chemical and Physical Properties

Names and Identifiers

• N-Trifluoroacetamido-4’-p-nitrobenzoyl Daunorubicin
• LogP
• N-Trifluoroacetamido
• N-TrifluoroacetaMido-4'-p-nitrobenzoyl Daunorubicin
• 52583-24-1
• [(3S,6R)-6-[[(1S,3S)-3-acetyl-3,5,12-trihydroxy-10-methoxy-6,11-dioxo-2,4-dihydro-1H-tetracen-1-yl]oxy]-2-methyl-4-[(2,2,2-trifluoroacetyl)amino]oxan-3-yl] 4-nitrobenzoate
• (8S-cis)-8-Acetyl-7,8,9,10-tetrahydro-6,8,11-trihydroxy-1-methoxy-10-[[2,3,6-trideoxy-4-O-(4-nitrobenzoyl)-3-[(trifluoroacetyl)amino]-alpha-L-lyxo-hexopyranosyl]oxy]-5,12-naphthacenedione

• Inchi： 1S/C36H31F3N2O14/c1-14-32(55-33(47)16-7-9-17(10-8-16)41(50)51)20(40-34(48)36(37,38)39)11-23(53-14)54-22-13-35(49,15(2)42)12-19-25(22)31(46)27-26(29(19)44)28(43)18-5-4-6-21(52-3)24(18)30(27)45/h4-10,14,20,22-23,32,44,46,49H,11-13H2,1-3H3,(H,40,48)/t14?,20?,22-,23-,32+,35-/m0/s1
• InChI Key： HGBZBLPEFVMINN-HTDYBMPISA-N
• SMILES： FC(C(NC1[C@@H](C(C)O[C@H](C1)O[C@@H]1C2C(=C3C(C4C(=CC=CC=4C(C3=C(C=2C[C@@](C(C)=O)(C1)O)O)=O)OC)=O)O)OC(C1C=CC(=CC=1)[N+](=O)[O-])=O)=O)(F)F

Computed Properties

• Exact Mass: 772.17273
• Monoisotopic Mass: 772.17273815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 55
• Rotatable Bond Count: 8
• Complexity: 1530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 241Ų

Experimental Properties

• PSA: 238.13

Additional information on N-Trifluoroacetamido-4’-p-nitrobenzoyl Daunorubicin

Comprehensive Overview of N-Trifluoroacetamido-4’-p-nitrobenzoyl Daunorubicin (CAS No. 52583-24-1)

N-Trifluoroacetamido-4’-p-nitrobenzoyl Daunorubicin, identified by its CAS number 52583-24-1, is a chemically modified derivative of the well-known anthracycline antibiotic, Daunorubicin. This compound has garnered significant attention in the field of medicinal chemistry due to its potential applications in targeted drug delivery and cancer research. The incorporation of a trifluoroacetamido group and a p-nitrobenzoyl moiety enhances its stability and bioavailability, making it a promising candidate for further pharmacological studies.

In recent years, the scientific community has shown increasing interest in modified anthracyclines, particularly those with improved therapeutic indices and reduced side effects. N-Trifluoroacetamido-4’-p-nitrobenzoyl Daunorubicin stands out as a subject of research due to its unique structural modifications, which may offer advantages over traditional Daunorubicin formulations. Researchers are actively exploring its mechanisms of action, including its interactions with DNA and potential role in overcoming multidrug resistance in cancer cells.

One of the most frequently searched topics related to this compound is its synthesis and purification. The chemical modification process involves several critical steps, including the protection of reactive groups and the introduction of the trifluoroacetamido and p-nitrobenzoyl functionalities. These modifications require precise control of reaction conditions to ensure high yield and purity, which are essential for subsequent biological evaluations. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize this compound.

Another area of interest is the biological activity of N-Trifluoroacetamido-4’-p-nitrobenzoyl Daunorubicin. Preliminary studies suggest that this derivative retains the DNA intercalation properties of its parent compound while exhibiting altered pharmacokinetics. Researchers are particularly keen on understanding its cytotoxicity profiles and potential applications in combination therapies. The compound’s ability to evade common resistance mechanisms makes it a valuable tool in the fight against refractory cancers.

The pharmacokinetics and biodistribution of this modified anthracycline are also under investigation. The trifluoroacetamido and p-nitrobenzoyl groups may influence its absorption, distribution, metabolism, and excretion (ADME) properties, potentially leading to improved therapeutic outcomes. These studies are crucial for determining the optimal dosing regimens and routes of administration for future clinical applications.

From a drug development perspective, N-Trifluoroacetamido-4’-p-nitrobenzoyl Daunorubicin represents an exciting avenue for innovation. Its structural features align with current trends in precision medicine, where tailored modifications are designed to enhance efficacy and minimize adverse effects. The compound’s potential for targeted delivery systems, such as nanoparticle conjugates or antibody-drug complexes, is another hot topic in contemporary research.

In conclusion, N-Trifluoroacetamido-4’-p-nitrobenzoyl Daunorubicin (CAS No. 52583-24-1) is a chemically engineered derivative with significant promise in oncology and related fields. Its unique modifications, coupled with ongoing research into its biological and pharmacological properties, position it as a compound of high interest for future therapeutic developments. As the scientific community continues to explore its potential, this derivative may pave the way for new strategies in cancer treatment and drug design.